Cas no 57024-79-0 (Hexanal, 2,2-dibromo-)

• Product Name: Hexanal, 2,2-dibromo-
• CAS No: 57024-79-0
• MF: C₆H₁₀Br₂O
• MW: 257.95100069046
• CID: 346888
• PubChem ID: 12629053
• Update Time: 2025-04-19

Hexanal, 2,2-dibromo- Chemical and Physical Properties

Names and Identifiers

• Hexanal, 2,2-dibromo-
• 2,2-dibromohexanal
• DTXSID50504922
• 2,2-dibromo-hexanal
• 57024-79-0

• Inchi： 1S/C6H10Br2O/c1-2-3-4-6(7,8)5-9/h5H,2-4H2,1H3
• InChI Key： PBKHEHLAGUKNBM-UHFFFAOYSA-N
• SMILES： BrC(C=O)(CCCC)Br

Computed Properties

• Exact Mass: 255.9098
• Monoisotopic Mass: 255.90984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides